N1-(3,4-dimethylphenyl)-N2-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(3,4-dimethylphenyl)-N-[2-[1-(2,5-dimethylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• InChI: InChI=1S/C25H33N3O4S/c1-17-8-9-19(3)23(15-17)33(31,32)28-14-6-5-7-22(28)12-13-26-24(29)25(30)27-21-11-10-18(2)20(4)16-21/h8-11,15-16,22H,5-7,12-14H2,1-4H3,(H,26,29)(H,27,30)
• InChI Key: LKODJGKFAWNSTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NC3=CC(=C(C=C3)C)C
• Molecular Formula: C25H33N3O4S
• Molecular Weight: 471.6 g/mol

Description

N1-(3,4-dimethylphenyl)-N2-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C25H33N3O4S and its molecular weight is 471.62. The purity is usually 95%.
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Scientific Research Applications

Alzheimer’s Disease Research

• A study focused on the synthesis of new derivatives related to the specified chemical structure, evaluating their potential as drug candidates for Alzheimer's disease. These compounds were tested for enzyme inhibition activity against acetyl cholinesterase (AChE) enzyme and evaluated through haemolytic activity (Rehman et al., 2018).

Spectral Analysis and Biological Evaluation

• Another study synthesized and analyzed 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzylsulfides. These compounds were screened against butyrylcholinesterase (BChE) enzyme and subjected to molecular docking studies to evaluate ligand-BChE binding affinity (Khalid et al., 2016).

Anodic Methoxylation of Piperidine Derivatives

• Research into the anodic methoxylation of piperidine derivatives, including N-sulfonyl piperidines, was conducted. This study is relevant for understanding the chemical properties and potential applications of compounds like N1-(3,4-dimethylphenyl)-N2-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide (Golub & Becker, 2015).

Synthesis of New Sulfonyl Hydrazones

• A study showcased the synthesis of novel series of sulfonyl hydrazone having piperidine derivatives, indicating their role in medicinal chemistry. These compounds were evaluated for antioxidant capacity and anticholinesterase activity, emphasizing their biological significance (Karaman et al., 2016).

Antibacterial Study of N-Substituted Derivatives

• Research on the synthesis and antibacterial study of N-substituted derivatives of compounds structurally related to the one , highlighting their potential use in addressing bacterial infections (Khalid et al., 2016).